Cas no 2138224-50-5 (rac-(3aR,7aS)-1-cyclopropanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine)

• Product Name: rac-(3aR,7aS)-1-cyclopropanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine
• CAS No: 2138224-50-5
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6120789
• PubChem ID: 165449561
• Update Time: 2025-10-29

rac-(3aR,7aS)-1-cyclopropanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2138224-50-5
• EN300-714553
• rac-(3aR,7aS)-1-cyclopropanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine

• Inchi： 1S/C11H18N2O/c14-11(9-1-2-9)13-6-4-8-3-5-12-7-10(8)13/h8-10,12H,1-7H2/t8-,10-/m0/s1
• InChI Key： QFMZAWRMHSKOLB-WPRPVWTQSA-N
• SMILES： O=C(C1CC1)N1CC[C@@H]2CCNC[C@H]12

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(3aR,7aS)-1-cyclopropanecarbonyl-octahydro-1H-pyrrolo[2,3-c]pyridine

Compound CAS No. 2138224-50-5: Rac-(3aR,7aS)-1-Cyclopropanecarbonyl-Octahydro-1H-Pyrrolo[2,3-c]Pyridine

The compound CAS No. 2138224-50-5, also known as Rac-(3aR,7aS)-1-Cyclopropanecarbonyl-Octahydro-1H-Pyrrolo[2,3-c]Pyridine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique bicyclic structure, which includes a pyrrolopyridine framework fused with a cyclopropane moiety. The stereochemistry of the compound is defined by the (3aR,7aS) configuration, which plays a crucial role in its physical and chemical properties.

Recent studies have highlighted the importance of this compound in the field of drug discovery. Its bicyclic structure provides a rigid framework that can potentially interact with specific biological targets, making it a promising candidate for developing novel therapeutic agents. Researchers have explored its potential as a modulator of various enzymes and receptors, which could lead to innovative treatments for diseases such as cancer and neurodegenerative disorders.

The synthesis of Rac-(3aR,7aS)-1-Cyclopropanecarbonyl-Octahydro-1H-Pyrrolo[2,3-c]Pyridine involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the pyrrolopyridine core through cyclization reactions and the subsequent introduction of the cyclopropane group via ring-opening mechanisms. The stereochemistry of the compound is carefully controlled during these steps to ensure the desired (3aR,7aS) configuration.

In terms of chemical properties, this compound exhibits high stability due to its rigid bicyclic structure. It has been shown to possess moderate solubility in organic solvents and limited aqueous solubility, which are important considerations for its potential use in drug delivery systems. Additionally, its electronic properties make it a suitable candidate for applications in materials science, particularly in the development of new semiconducting materials.

Recent advancements in computational chemistry have enabled researchers to perform detailed studies on the electronic structure and reactivity of this compound. These studies have provided valuable insights into its potential interactions with biological systems and its suitability for various industrial applications. For instance, molecular docking studies have revealed that this compound can bind effectively to certain protein targets, suggesting its potential role as a lead compound in drug design.

The application of machine learning algorithms has further enhanced our understanding of this compound's behavior in different chemical environments. By analyzing large datasets of related compounds, researchers have been able to predict its reactivity and optimize its synthesis process. These advancements have significantly improved the efficiency of drug discovery efforts involving this compound.

In conclusion, CAS No. 2138224-50-5 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and stereochemistry make it an invaluable tool for researchers in the fields of pharmacology, organic chemistry, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovation.